Cas no 1805013-10-8 (6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide)

• Product Name: 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide
• CAS No: 1805013-10-8
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4800760
• Update Time: 2025-06-10

6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide
• 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-5(8)4-2(15(10,13)14)1-3(9)11-6(4)12/h1,5H,(H3,9,11,12)(H2,10,13,14)
• InChI Key： NSZKWJLUQITURT-UHFFFAOYSA-N
• SMILES： S(C1C=C(N)NC(C=1C(F)F)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: -1.4
• Topological Polar Surface Area: 124

Additional information on 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide

Introduction to 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide (CAS No. 1805013-10-8)

6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a pyridine core substituted with an amino group, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety, endows it with unique chemical and biological properties. These features make it a promising candidate for further exploration in drug discovery and development.

The compound’s chemical formula can be represented as C₈H₆F₂N₃O₃S, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, oxygen, and sulfur atoms. The presence of multiple functional groups, including the difluoromethyl group and the sulfonamide moiety, contributes to its reactivity and potential interactions with biological targets. Such structural attributes are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide and biological receptors. Studies have indicated that the compound’s scaffold is capable of engaging with various protein targets, making it a versatile tool for investigating pharmacological mechanisms. The hydroxyl group and the amino group are particularly noteworthy, as they can participate in hydrogen bonding interactions—key for stabilizing binding affinities in drug-receptor complexes.

In the context of drug discovery, the difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity. Its incorporation into molecules has been associated with improved pharmacokinetic profiles in several therapeutic areas. The sulfonamide moiety, on the other hand, is known for its ability to modulate enzyme activity and receptor binding. These combined features make 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide an intriguing candidate for further development.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound under discussion fits within this category, offering a unique structural framework for drug design. Its potential applications span multiple therapeutic domains, including oncology, inflammation, and infectious diseases.

The synthesis of 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions play a crucial role in constructing the desired molecular framework. These synthetic strategies ensure that researchers can obtain sufficient quantities of the compound for both preclinical studies and industrial applications.

Preclinical studies have begun to elucidate the pharmacological profile of 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide. Initial findings suggest that it exhibits moderate potency against certain enzyme targets, with potential therapeutic implications. The compound’s ability to modulate biological pathways may lead to novel therapeutic interventions. However, further investigations are necessary to fully characterize its mechanism of action and assess its safety profile.

The role of fluorinated compounds in modern drug development cannot be overstated. The difluoromethyl group’s electronic properties contribute to enhanced lipophilicity and metabolic resistance, which are critical factors in drug design. By incorporating such moieties into molecular frameworks, researchers aim to develop drugs with improved pharmacokinetic properties. The sulfonamide group further complements these attributes by providing additional interaction points with biological targets.

In conclusion,6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide (CAS No. 1805013-10-8) represents a promising lead compound in pharmaceutical research. Its unique structural features—comprising an amino group,a difluoromethyl group,a hydroxyl group,and a sulfonamide moiety—position it as a versatile scaffold for drug discovery efforts across various therapeutic areas. As research progresses,this compound holds significant potential for advancing our understanding of pharmacological interactions and contributing to the development of novel therapeutic agents.